Cas no 93702-99-9 (1H-Pyrazole-5-carboxylic acid, 1-methyl-4-(phenylamino)-)

• Product Name: 1H-Pyrazole-5-carboxylic acid, 1-methyl-4-(phenylamino)-
• CAS No: 93702-99-9
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• CID: 2817332
• PubChem ID: 3163197
• Update Time: 2025-04-21

1H-Pyrazole-5-carboxylic acid, 1-methyl-4-(phenylamino)- Chemical and Physical Properties

Names and Identifiers

• AKOS000668667
• CBDivE_007506
• 1-Methyl-4-(phenylamino)-1H-pyrazole-5-carboxylic acid
• 93702-99-9
• 1H-Pyrazole-5-carboxylic acid, 1-methyl-4-(phenylamino)-
• DTXSID70390324
• DTXCID80341185

• Inchi： 1S/C11H11N3O2/c1-14-10(11(15)16)9(7-12-14)13-8-5-3-2-4-6-8/h2-7,13H,1H3,(H,15,16)
• InChI Key： YIXRIZSRKMUAHQ-UHFFFAOYSA-N
• SMILES： OC(C1=C(C=NN1C)NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 217.085126602Da
• Monoisotopic Mass: 217.085126602Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 67.2Ų